Cas no 1468503-28-7 (1-(2-chloro-3,4-dimethoxyphenyl)prop-2-en-1-ol)

• Product Name: 1-(2-chloro-3,4-dimethoxyphenyl)prop-2-en-1-ol
• CAS No: 1468503-28-7
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• MDL: MFCD21232151
• CID: 5219269
• PubChem ID: 65417570
• Update Time: 2025-10-31

1-(2-chloro-3,4-dimethoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-chloro-α-ethenyl-3,4-dimethoxy-
• 1-(2-Chloro-3,4-dimethoxyphenyl)prop-2-en-1-ol
• 1-(2-chloro-3,4-dimethoxyphenyl)prop-2-en-1-ol

• MDL： MFCD21232151
• Inchi： 1S/C11H13ClO3/c1-4-8(13)7-5-6-9(14-2)11(15-3)10(7)12/h4-6,8,13H,1H2,2-3H3
• InChI Key： MULYXLMYEROBHC-UHFFFAOYSA-N
• SMILES： O(C1C(=C(C(O)C=C)C=CC=1OC)Cl)C

Additional information on 1-(2-chloro-3,4-dimethoxyphenyl)prop-2-en-1-ol

Introduction to 1-(2-Chloro-3,4-dimethoxyphenyl)prop-2-en-1-ol (CAS No. 1468503-28-7)

1-(2-Chloro-3,4-dimethoxyphenyl)prop-2-en-1-ol, with the CAS number 1468503-28-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its substituted phenyl group and a propenol moiety, which confer it distinct chemical and biological properties.

The molecular formula of 1-(2-Chloro-3,4-dimethoxyphenyl)prop-2-en-1-ol is C₁₁H₁₃ClO₃, and its molecular weight is approximately 236.67 g/mol. The compound's structure includes a 2-chloro-3,4-dimethoxyphenyl group attached to a propenol chain, which imparts it with a combination of aromatic and aliphatic functionalities. This dual nature makes it an interesting candidate for various chemical reactions and biological studies.

In the realm of medicinal chemistry, 1-(2-Chloro-3,4-dimethoxyphenyl)prop-2-en-1-ol has been explored for its potential as a lead compound in the development of new drugs. Recent studies have focused on its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer and other diseases.

Beyond its potential as a therapeutic agent, 1-(2-Chloro-3,4-dimethoxyphenyl)prop-2-en-1-ol has also been investigated for its use as an intermediate in the synthesis of more complex molecules. Its versatile reactivity allows it to participate in a wide range of chemical transformations, making it a valuable building block in organic synthesis. For example, it can be used in the preparation of advanced pharmaceuticals and agrochemicals through processes such as nucleophilic substitution and electrophilic addition reactions.

The physical properties of 1-(2-Chloro-3,4-dimethoxyphenyl)prop-2-en-1-ol are also noteworthy. It is typically a colorless or pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. These properties make it easy to handle and process in laboratory settings. Additionally, its stability under various conditions has been studied extensively to ensure its reliability as a research tool.

In terms of safety and handling, while 1-(2-Chloro-3,4-dimethoxyphenyl)prop-2-en-1-ol is not classified as a hazardous material under current regulations, standard precautions should be taken when working with this compound. It is recommended to handle it in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation.

The environmental impact of 1-(2-Chloro-3,4-dimethoxyphenyl)prop-2-en-1-ol has also been considered in recent studies. Research indicates that proper disposal methods should be followed to minimize any potential ecological effects. This includes avoiding release into water bodies and ensuring that waste materials are treated according to local environmental regulations.

In conclusion, 1-(2-Chloro-3,4-dimethoxyphenyl)prop-2-en-1-ol (CAS No. 1468503-28-7) is a versatile compound with significant potential in both research and industrial applications. Its unique chemical structure and biological activity make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical development. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.